1,3-Dioxane,4-ethenyl-2-phenyl-(9CI)

• CAS No.: 139884-80-3
• Molecular Formula: C12H14O2
• Molecular Weight: 190.242
• IUPAC Name: 4-ethenyl-2-phenyl-1,3-dioxane
• InChI: InChI=1S/C12H14O2/c1-2-11-8-9-13-12(14-11)10-6-4-3-5-7-10/h2-7,11-12H,1,8-9H2
• InChI Key: JURRHCSQAJTABR-UHFFFAOYSA-N
• SMILES: C=CC1CCOC(O1)C2=CC=CC=C2
• Synonyms: 1,3-Dioxane,4-ethenyl-2-phenyl-(9CI)

Description

1,3-Dioxane,4-ethenyl-2-phenyl-(9CI) is a six-membered heterocyclic compound containing two oxygen atoms in the 1,3-positions of the dioxane ring. The molecule features a phenyl group at position 2 and an ethenyl (vinyl) substituent at position 4 (Figure 1). The ethenyl group introduces a reactive alkene moiety, while the phenyl substituent contributes aromatic stability and steric effects. This compound is structurally related to other 1,3-dioxane derivatives, which are often studied for their conformational flexibility and applications in organic synthesis .

Figure 1: Basic structure of 1,3-Dioxane,4-ethenyl-2-phenyl-(9CI).

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and physicochemical differences between 1,3-Dioxane,4-ethenyl-2-phenyl-(9CI) and related analogs:

Compound	Molecular Formula	Substituents	Average Mass (g/mol)	Key Properties	Reference
1,3-Dioxane,4-ethenyl-2-phenyl-(9CI)	C₁₂H₁₄O₂	2-phenyl, 4-ethenyl	~192.24 (estimated)	Reactive ethenyl group; potential for polymerization or electrophilic addition.
2-(4-Bromophenyl)-1,3-dioxane	C₁₀H₁₁BrO₂	4-bromophenyl at position 2	243.100	Higher molecular weight due to bromine; halogen enhances electrophilic substitution.
2-(4-Chlorophenyl)-1,3-dioxane	C₁₀H₁₁ClO₂	4-chlorophenyl at position 2	198.646	Chlorine substituent increases polarity; moderate reactivity in SN2 reactions.
1,3-Dioxane,2,2-dimethyl-4-phenyl-(9CI)	C₁₂H₁₆O₂	2,2-dimethyl, 4-phenyl	192.25	Steric hindrance from dimethyl groups reduces ring flexibility.
1,3-Dioxane,2-ethynyl-4-methyl-(9CI)	C₇H₁₀O₂	2-ethynyl, 4-methyl	126.15	Ethynyl group (alkyne) enables click chemistry; higher reactivity than ethenyl.

Structural and Conformational Analysis

The 1,3-dioxane ring exhibits conformational flexibility, adopting boat, twist-boat, or half-chair forms depending on substituents . For 1,3-Dioxane,4-ethenyl-2-phenyl-(9CI):

• Steric Effects : The bulky phenyl group at position 2 and planar ethenyl group at position 4 likely favor a twist-boat conformation to minimize steric strain.
• Electronic Effects : The electron-withdrawing phenyl group may polarize the dioxane ring, while the ethenyl group introduces π-electron density for addition reactions.

In contrast:

• Halogenated Derivatives (e.g., 2-(4-Bromophenyl)-1,3-dioxane): The para-halogen substituent enhances electrophilic aromatic substitution but has minimal steric impact compared to phenyl .
• Dimethyl Derivatives (e.g., 2,2-dimethyl-4-phenyl): The geminal dimethyl groups at position 2 restrict ring puckering, favoring a rigid chair conformation .

Physical Properties

• Molecular Weight : The ethenyl-phenyl derivative has a higher molecular weight (~192 g/mol) compared to methyl-ethynyl analogs (126 g/mol) but lower than halogenated derivatives (e.g., 243 g/mol for bromo-substituted) .
• Solubility : The ethenyl group enhances hydrophobicity compared to polar halogenated derivatives.